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Compound Name: Magnesium methoxide

Cat. No.: B093110

In-Depth Technical Guide to Magnhesium
Methoxide

For Researchers, Scientists, and Drug Development Professionals

Core Identification and Properties

Magnesium methoxide, a metal alkoxide with the chemical formula C2HsMgO2, is a versatile
and reactive compound utilized in a range of chemical syntheses. It is most commonly
available as a solution in methanol, appearing as a colorless to light yellow liquid.[1][2] The
solid form is a white powder.[3]

CAS Number: 109-88-6[4][5]

This guide provides a comprehensive overview of magnesium methoxide's physical
properties, synthesis, handling protocols, and key applications, with a focus on its catalytic
activity.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of magnesium
methoxide. It is important to note that many of the reported values, such as flash point and
density, pertain to its commercially available solution in methanol (typically 6-10 wt%).
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Property Value Source(s)
Molecular Formula C2HeMgO2 [415]
Molecular Weight 86.37 g/mol [41[6]

White powder (solid); Colorless
Appearance to light yellow liquid (in [1112][3]

methanol solution)

) 0.816 g/mL at 25 °C (for 6-10
Density o [4][6]
wit% solution in methanol)

_ _ No data available for the pure
Melting Point " [1112]
soli

- _ No data available for the pure
Boiling Point id [1][2]
soli

_ 14 °C / 57.2 °F (for 7-8%
Flash Point o [11[2]
solution in methanol)

B Soluble in chloroform and
Solubility _ _ [4]
methanol; reacts with water.

_ n20/D 1.3381 (for 6-10 wt%
Refractive Index o [4][6]
solution in methanol)

Experimental Protocols
Synthesis of Magnesium Methoxide

The direct synthesis of magnesium methoxide involves the reaction of magnesium metal with
anhydrous methanol.[7] The reaction is typically carried out under an inert atmosphere to
prevent side reactions with moisture and carbon dioxide.

Materials:
e Magnesium turnings or ribbon

e Anhydrous methanol
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« lodine crystal (optional, as an initiator)
» Nitrogen or Argon gas for inert atmosphere
Equipment:

Three-necked round-bottom flask

Reflux condenser

Stirring apparatus (magnetic or mechanical)

Heating mantle

Gas inlet for inert gas

Procedure:

o Set up the reaction apparatus and ensure it is thoroughly dried.

e Place the magnesium metal in the flask.

o Flush the system with an inert gas (e.g., nitrogen) to remove air and moisture.

e Add anhydrous methanol to the flask, ensuring the magnesium is completely covered.
« If the reaction does not initiate, a small crystal of iodine can be added.

o Gently heat the mixture to reflux while stirring. The reaction is evidenced by the evolution of
hydrogen gas.

o Continue the reaction until the magnesium is completely consumed.

e The resulting product is a solution of magnesium methoxide in methanol. To obtain solid
magnesium methoxide, the excess methanol can be removed under reduced pressure.

Handling and Safety Precautions
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Magnesium methoxide is a flammable and moisture-sensitive compound.[1] It should be
handled in a well-ventilated fume hood, under an inert atmosphere, and away from sources of
ignition.[8] Personal protective equipment, including safety goggles, flame-retardant gloves,
and a lab coat, should be worn.[1] In case of fire, use carbon dioxide, dry chemical powder, or
a foam extinguisher. Do not use water, as it reacts with magnesium methoxide.

Applications in Research and Development

Magnesium methoxide serves as a strong base and a precursor for other magnesium
compounds, finding utility in various organic and inorganic syntheses.

Catalysis in Organic Synthesis

Magnesium methoxide is an effective catalyst in several organic transformations, most
notably in transesterification and condensation reactions.

o Transesterification for Biodiesel Production: It is used as a solid base catalyst for the
transesterification of triglycerides with methanol to produce fatty acid methyl esters
(biodiesel).

» Aldol and Claisen Condensations: As a strong base, it can be employed to generate enolates
from carbonyl compounds, which are key intermediates in aldol and Claisen condensation
reactions for the formation of carbon-carbon bonds.

» Deprotection of Esters: Magnesium methoxide can be used for the selective deprotection
of esters.

Materials Science

o Synthesis of High-Purity Magnesium Oxide: It is a key precursor in the sol-gel synthesis of
high-purity magnesium oxide (MgO) nanoparticles and aerogels. These materials have
applications in catalysis, ceramics, and as adsorbents.[9]

o Formation of Thin Films: Magnesium methoxide is used to create thin films of magnesium
oxide.

Reaction Mechanism and Visualization
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Catalytic Cycle of Transesterification

The following diagram illustrates a plausible mechanism for the transesterification of an ester
with methanol, catalyzed by magnesium methoxide. The magnesium center acts as a Lewis
acid, activating the ester carbonyl group, while the methoxide ion acts as a nucleophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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